3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 3-(2,2-dimethylpropanoylamino)-N-ethyl-N-phenylbenzamide
• InChI: InChI=1S/C20H24N2O2/c1-5-22(17-12-7-6-8-13-17)18(23)15-10-9-11-16(14-15)21-19(24)20(2,3)4/h6-14H,5H2,1-4H3,(H,21,24)
• InChI Key: PHXKMINDIQWGDB-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)C(C)(C)C

Description

3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide, also known as DPNB, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the benzamide family and has a molecular formula of C20H24N2O2.

Mechanism of Action

The mechanism of action of 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide is not fully understood, but it is thought to involve the modulation of sigma-1 receptor activity. This receptor is located in the endoplasmic reticulum and has been shown to play a role in the regulation of calcium signaling and protein folding. 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide has been shown to bind to the sigma-1 receptor with high affinity, which may lead to changes in receptor activity and downstream signaling pathways.
Biochemical and Physiological Effects
Studies have shown that 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide can have a variety of biochemical and physiological effects. For example, 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide has been shown to increase the release of certain neurotransmitters, such as dopamine and norepinephrine, in the brain. This compound has also been shown to have antioxidant properties, which may help to protect against oxidative stress and cell damage. Additionally, 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide has been shown to have anti-inflammatory effects, which may be beneficial for conditions such as Alzheimer's disease and neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide in lab experiments is that it has been shown to have high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various cellular processes. Additionally, 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide has been shown to have a relatively low toxicity profile, which makes it a safer alternative to other compounds that may be more toxic.
One limitation of using 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide in lab experiments is that its mechanism of action is not fully understood. This may make it difficult to interpret the results of experiments and to draw conclusions about the role of 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide in various cellular processes. Additionally, 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide. One area of interest is the potential therapeutic applications of this compound for conditions such as Alzheimer's disease, depression, and neuropathic pain. Further studies are needed to determine the safety and efficacy of 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide for these conditions.
Another future direction for research on 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide is the development of more selective compounds that target the sigma-1 receptor. This could help to improve the specificity and efficacy of these compounds for various cellular processes.
Finally, future research could focus on the role of 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide in other cellular processes, such as protein folding and calcium signaling. This could help to further elucidate the mechanism of action of this compound and its potential applications in scientific research.
Conclusion
In conclusion, 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide, or 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide, is a chemical compound that has been studied for its potential use in scientific research. This compound has been shown to have an affinity for the sigma-1 receptor and may have potential therapeutic applications for conditions such as Alzheimer's disease, depression, and neuropathic pain. Further research is needed to fully understand the mechanism of action of 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide and its potential applications in scientific research.

Synthesis Methods

The synthesis of 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide can be achieved through a multi-step process that involves the reaction of various chemical compounds. One of the most common methods for synthesizing 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide involves the reaction of 3-nitrobenzoic acid with 2,2-dimethylpropanoyl chloride in the presence of a base. The resulting compound is then reacted with ethylamine and phenylhydrazine to produce 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide.

Scientific Research Applications

3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide has been studied for its potential use in scientific research, particularly in the field of neurobiology. This compound has been shown to have an affinity for the sigma-1 receptor, which is a protein that is involved in a variety of cellular processes, including cell survival, neurotransmitter release, and calcium signaling. Studies have also suggested that 3-[(2,2-dimethylpropanoyl)amino]-N-ethyl-N-phenylbenzamide may have potential therapeutic applications for conditions such as Alzheimer's disease, depression, and neuropathic pain.